Creatine monohydrate

Description

Creatine monohydrate is the most widely used form of creatine supplements . Creatine itself is a naturally occurring chemical in the body, as well as in red meat and seafood, often taken to improve athletic performance and muscle mass . It comprises three amino acids: glycine, arginine, and methionine . Primarily stored in muscle tissue, creatine facilitates the recycling of adenosine triphosphate (ATP), the body's primary energy source, particularly in muscle and brain tissue . It achieves this by converting adenosine diphosphate (ADP) back into ATP through the donation of phosphate groups . Creatine is synthesized mainly in the liver and kidneys and is not considered an essential nutrient since the body can produce it .

As a fuel source, creatine, specifically in its phosphate-bonded form (phosphocreatine), serves as the body's first energy choice for anaerobic activities like weightlifting . During quick muscle contractions, the body borrows a phosphate molecule from phosphocreatine to create ATP . Once the muscle's phosphocreatine stores deplete, the body turns to other sources, such as glucose or fats, to produce ATP . Creatine monohydrate, consisting of creatine with one water molecule attached, is typically around 88-90% creatine by weight . Supplementation with creatine monohydrate increases muscle performance during short-duration, high-intensity resistance exercises .

Creatine's benefits extend beyond athletic performance; it has potential therapeutic applications in various health-related conditions, including diabetes, sarcopenia, osteoporosis, and cardiovascular health . While creatine monohydrate is the most studied form, other forms exist, such as creatine ethyl ester, which has not demonstrated additional benefits . The International Olympic Committee and the National Collegiate Athletic Association (NCAA) permit creatine use . A similar compound to creatine monohydrate is Creatine anhydrous, which is creatine without the water molecule .

• CAS No.: 6020-87-7
• Product Name: Creatine monohydrate
• Molecular Formula: C4H9N3O2
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 2-[carbamimidoyl(methyl)amino]acetic acid
• Standard InChI: InChI=1S/C4H9N3O2/c1-7(4(5)6)2-3(8)9/h2H2,1H3,(H3,5,6)(H,8,9)
• Standard InChIKey: CVSVTCORWBXHQV-UHFFFAOYSA-N
• SMILES: CN(CC(=O)O)C(=N)N.O
• Canonical SMILES: CN(CC(=O)O)C(=N)N
• Synonyms: Creatine hydrate; 2-(1-Methylguanidino)acetic acid hydrate; Creatine, monohydrate; Creatinemonohydrate
• PubChem Compound: 586
• Last Modified: Aug 15 2023